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Compound of Interest

(S)-3-Phosphoglyceric acid-
13C3sodium

Cat. No.: B13415046

Compound Name:

An In-depth Technical Guide on (S)-3-Phosphoglyceric acid-13C3 sodium salt

This technical guide provides a comprehensive overview of the material safety data, handling
protocols, and physicochemical properties of (S)-3-Phosphoglyceric acid-13C3 sodium salt, a
stable isotope-labeled compound. The information is intended for researchers, scientists, and
professionals in drug development and other scientific fields who may handle this material.

Chemical Identification

Identifier Value

Chemical Name (S)-3-Phosphoglyceric acid-13C3 sodium salt
Molecular Formula 13C3HeO7P-x(Na)[1][2]

Unlabeled CAS Number 58823-89-5[1]

As a tracer or internal standard for quantitative

Labeled Compound Use )
analysis by NMR, GC-MS, or LC-MS.[3]

Hazard Identification and Classification

While a specific Material Safety Data Sheet (MSDS) for the 13Cs labeled variant is not readily
available, the safety profile is expected to be analogous to the unlabeled D-(-)-3-
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Phosphoglyceric Acid sodium salt. Based on available data for the unlabeled compound, the

following hazards are identified:

Hazard Class GHS Classification Hazard Statement
) o H315: Causes skin irritation[4]
Skin Irritation Category 2
[51[6]
o H319: Causes serious eye
Eye Irritation Category 2A

irritation[4][5][6]

Specific Target Organ Toxicity
] Category 3
(Single Exposure)

H335: May cause respiratory
irritation[4][5][6]

GHS Label Elements:
» Pictogram:
sialt text
¢ Signal Word: Warning[4]

Precautionary Statements:
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Code Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapors/spray.[4]
P264 Wash skin thoroughly after handling.[4][5]
Use only outdoors or in a well-ventilated area.[4]
pP271
[5]
P280 Wear protective gloves/ eye protection/ face
protection.[5]
IF ON SKIN: Wash with plenty of soap and
P302 + P352

water.[5]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5]

If skin irritation occurs: Get medical advice/

P332 + P313 )

attention.[5]

If eye irritation persists: Get medical advice/
P337 + P313 i

attention.[5]

Store in a well-ventilated place. Keep container
P403 + P233 i

tightly closed.[5]

Dispose of contents/ container to an approved
P501

waste disposal plant.[5]

Physicochemical Information

Limited quantitative physicochemical data is available for the labeled compound. The following

table summarizes available information, primarily for the unlabeled analogue.
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Property Value

Molecular Weight 212.02 g/mol (for 13C3H7NaO7P)[7]
Purity >95% (HPLC)[2]

Appearance Not Determined

Melting/Boiling Point

Undetermined[4]

Solubility in Water

Not Determined[4]

Storage Temperature

-20°C[2][5]

Experimental Protocols

The following protocols are general guidelines for handling (S)-3-Phosphoglyceric acid-13C3

sodium salt in a laboratory setting.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following diagram outlines the

recommended PPE.

Personal Protective Equipment (PPE)

Laboratory coat
Compatible chemical-resistant gloves

Chemical safety goggles

Click to download full resolution via product page
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Caption: Recommended Personal Protective Equipment.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and ensure
laboratory safety.

Handling:

Work under a fume hood or in a well-ventilated area.

Do not inhale the substance.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Storage:

o Store in a tightly closed container.[5]

o Keep in a dry place at the recommended storage temperature of -20°C.[2][5]

The logical flow for safe handling and storage is depicted below.
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Receive Compound

Conduct Risk Assessment
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Wear Appropriate PPE
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Work in Ventilated Area

v

Handle Compound
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Store at -20°C in Dry, Sealed Container Clean Work Area & Dispose of Waste

v

Remove and Dispose of PPE

v

Wash Hands Thoroughly

Procedure Complete
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Caption: Workflow for Safe Handling and Storage.

First Aid Measures

In case of exposure, follow these first aid measures.
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Exposure Route First Aid Procedure

Move person to fresh air. If breathing is difficult,

Inhalation .
give oxygen.
Skin Contact Wash off with soap and plenty of water.[5]
Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing.[5]
If swallowed, wash out mouth with water
Ingestion provided the person is conscious. Call a

physician.

The decision-making process for responding to an exposure event is outlined in the following
diagram.

Identify Exposure Route

Move to Fresh Air Wash with Soap and Water Rinse Eyes with Water Rinse Mouth, Call Physician

Seek Medical Attention if Symptoms Persist

Click to download full resolution via product page

Caption: First Aid Decision Flowchart.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use fire-fighting measures that suit the environment. A solid
water stream may be inefficient.[4]

¢ Specific Hazards: Not flammable. Product does not present an explosion hazard.[4]

» Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Disposal Considerations

Dispose of this material and its container to an approved waste disposal plant.[5] Disposal
must be in accordance with federal, state, and local environmental regulations.

Disclaimer

The information provided in this document is based on the available safety data for the
unlabeled analogue of (S)-3-Phosphoglyceric acid-13C3 sodium salt. While the chemical
properties are expected to be very similar, this guide should be used for informational purposes
only. A thorough risk assessment should always be performed by qualified personnel before
handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(S)-3-Phosphoglyceric acid-13C3 sodium salt material
safety data sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13415046#s-3-phosphoglyceric-acid-13c3-sodium-
salt-material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/16219906
https://pubchem.ncbi.nlm.nih.gov/compound/16219906
https://clearsynth.com/product/l-3-phosphoglyceric-acid-13c3-sodium-salt
https://www.benchchem.com/product/b13415046#s-3-phosphoglyceric-acid-13c3-sodium-salt-material-safety-data-sheet-msds
https://www.benchchem.com/product/b13415046#s-3-phosphoglyceric-acid-13c3-sodium-salt-material-safety-data-sheet-msds
https://www.benchchem.com/product/b13415046#s-3-phosphoglyceric-acid-13c3-sodium-salt-material-safety-data-sheet-msds
https://www.benchchem.com/product/b13415046#s-3-phosphoglyceric-acid-13c3-sodium-salt-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13415046?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13415046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

